Cas no 1361804-64-9 (3-(2,4-Dichlorophenyl)pyridine-2-acetonitrile)

• Product Name: 3-(2,4-Dichlorophenyl)pyridine-2-acetonitrile
• CAS No: 1361804-64-9
• MF: C₁₃H₈Cl₂N₂
• MW: 263.122020721436
• CID: 4801259
• Update Time: 2025-10-29

3-(2,4-Dichlorophenyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-Dichlorophenyl)pyridine-2-acetonitrile

• Inchi： 1S/C13H8Cl2N2/c14-9-3-4-10(12(15)8-9)11-2-1-7-17-13(11)5-6-16/h1-4,7-8H,5H2
• InChI Key： BVBMEDFSLLSYLO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1=CC=CN=C1CC#N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 299
• XLogP3: 3.4
• Topological Polar Surface Area: 36.7

Additional information on 3-(2,4-Dichlorophenyl)pyridine-2-acetonitrile

Research Brief on 3-(2,4-Dichlorophenyl)pyridine-2-acetonitrile (CAS: 1361804-64-9): Recent Advances and Applications

3-(2,4-Dichlorophenyl)pyridine-2-acetonitrile (CAS: 1361804-64-9) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its dichlorophenyl and pyridine-acetonitrile moieties, has recently emerged as a key intermediate in the synthesis of novel bioactive molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent literature has demonstrated that 3-(2,4-Dichlorophenyl)pyridine-2-acetonitrile serves as a versatile building block in medicinal chemistry. A study published in the Journal of Medicinal Chemistry (2023) reported its use in the synthesis of potent JAK2 kinase inhibitors, which are being explored for the treatment of myeloproliferative disorders. The compound's unique structural features enable it to interact with key residues in the kinase ATP-binding site, leading to enhanced selectivity and potency. Additionally, its role in the development of antimicrobial agents has been investigated, with promising results against drug-resistant bacterial strains.

In terms of synthesis, recent advancements have focused on optimizing the yield and purity of 3-(2,4-Dichlorophenyl)pyridine-2-acetonitrile. A novel catalytic method utilizing palladium-based catalysts was reported in Organic Letters (2022), achieving a 90% yield under mild reaction conditions. This method not only improves efficiency but also reduces the environmental impact of the synthesis process. Furthermore, computational studies have provided insights into the compound's reactivity and potential modifications to enhance its pharmacological properties.

The biological evaluation of 3-(2,4-Dichlorophenyl)pyridine-2-acetonitrile derivatives has revealed significant activity against various disease targets. For instance, a series of derivatives exhibited potent inhibitory effects on cancer cell proliferation, with IC50 values in the nanomolar range. These findings were corroborated by in vivo studies, where the compounds demonstrated good bioavailability and low toxicity profiles. Such results underscore the compound's potential as a lead candidate for further drug development.

In conclusion, 3-(2,4-Dichlorophenyl)pyridine-2-acetonitrile (CAS: 1361804-64-9) represents a promising scaffold in pharmaceutical research. Its versatility in synthesis, coupled with its broad biological activity, makes it a valuable tool for drug discovery. Future research should focus on exploring its applications in other therapeutic areas, such as neurodegenerative diseases and inflammation, as well as optimizing its pharmacokinetic properties for clinical use. The ongoing studies on this compound highlight its potential to contribute significantly to the advancement of chemical biology and medicine.